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Compound Focus: Awd 12-281

CAS No.: 257892-33-4

Cat. No.: S519878

Get Quote

Administrative Data for AWD 12-281

The table below summarizes the available technical information on AWD 12-281.

Attribute Details

Development Code AWD 12-281 [1] [2]

Therapeutic Class Phosphodiesterase-4 (PDE4) Inhibitor [1] [3] [4]

Primary Investigated
Route

Inhalation (specifically as a dry powder) [1] [3] [2]

Primary Indication Target Chronic Obstructive Pulmonary Disease (COPD) and Asthma [1] [2]

Development Status Discontinued after Phase II trials (circa 2006) due to poor efficacy [1]
[2]

Reported Potency (IC₅₀) 9.7 nM (cell-free enzyme assay) [1]

Experimental & Signaling Pathway
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The core mechanism of AWD 12-281 and other PDE4 inhibitors involves increasing levels of an intracellular

signaling molecule. The diagram below illustrates this cAMP-mediated pathway.
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The experimental rationale for developing inhaled AWD 12-281 was rooted in the limitations of oral PDE4

inhibitors [1] [2]:

Goal: To deliver the drug directly to the lungs, maximizing therapeutic effects at the site of action

while minimizing systemic exposure.
Problem with Oral Route: Systemically administered PDE4 inhibitors (e.g., roflumilast) are

associated with class-wide side effects like nausea, vomiting, and diarrhea, which limit their
tolerability and usable dosage [1] [5] [2].
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Solution: The inhaled route was pursued as a strategy to improve the compound's therapeutic
index (the balance between efficacy and safety) [1] [2].

Key Preclinical Findings

The following table outlines the main experimental models and findings related to AWD 12-281.

Experimental Model
Administration
Route

Key Findings / Outcome

Models of Lung
Inflammation [1]

Inhalation Showed preclinical efficacy in suppressing pulmonary

inflammation in various species. Specific metrics not
detailed.

Acute Mouse Ear
Edema [3]

Topical (on skin) Demonstrated dose-dependent anti-inflammatory
effect, indicating the compound could penetrate

biological barriers.

Guinea-pig Allergic
Skin Inflammation [3]

Topical (on skin) Reduced the development of allergic skin wheals,

used as a predictor of potential human skin
penetration.

Cytokine Assays (in
mice & PBMCs) [3]

Not specified (in
vitro)

Suppressed a broad spectrum of both Th1 and Th2-
type cytokines, indicating a wide anti-inflammatory

profile.

Known Limitations & Troubleshooting

Based on the development history, here are the primary reasons for the failure of AWD 12-281, which can

serve as troubleshooting points for researchers in the field:

Lack of Clinical Efficacy: Despite promising preclinical data, the compound failed to demonstrate
efficacy in Phase II clinical trials in humans, which was the direct reason for its discontinuation [1]
[2].

Moderate Potency: In hindsight, it has been suggested that the compound's moderate potency
(IC₅₀ of 9.7 nM) compared to other developed inhaled PDE4 inhibitors may have been a contributing
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factor to its lack of clinical success [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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